Cas no 185453-03-6 (Boronic acid, [(1Z)-2-phenyl-1-hexenyl]-)

• Product Name: Boronic acid, [(1Z)-2-phenyl-1-hexenyl]-
• CAS No: 185453-03-6
• MF: C₁₂H₁₇BO₂
• MW: 204.073183774948
• CID: 1379618
• PubChem ID: 10954661
• Update Time: 2025-04-20

Boronic acid, [(1Z)-2-phenyl-1-hexenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [(1Z)-2-phenyl-1-hexenyl]-
• 185453-03-6
• (Z)-(2-Phenylhex-1-en-1-yl)boronic acid
• DTXSID101276641

• Inchi： 1S/C12H17BO2/c1-2-3-7-12(10-13(14)15)11-8-5-4-6-9-11/h4-6,8-10,14-15H,2-3,7H2,1H3/b12-10-
• InChI Key： LVZSWOWWWGOKPI-BENRWUELSA-N
• SMILES： OB(/C=C(\C1C=CC=CC=1)/CCCC)O

Computed Properties

• Exact Mass: 203.13581
• Monoisotopic Mass: 204.1321599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46